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Compound of Interest

7-Methoxy-3-methylquinoxalin-
2(1H)-one

Cat. No.: B038803

Compound Name:

For researchers, scientists, and professionals in drug development, the proper management
and disposal of chemical waste is a critical component of laboratory safety and environmental
responsibility. This guide provides detailed, step-by-step procedures for the safe disposal of 7-
Methoxy-3-methylquinoxalin-2(1H)-one, ensuring compliance with general laboratory safety
standards.

Compound Information:

e Name: 7-Methoxy-3-methylquinoxalin-2(1H)-one
e CAS Number: 117237-99-7[1]

e Molecular Formula: C10H10N202[1]

e General Hazards: While a specific Safety Data Sheet (SDS) for this compound is not readily
available, derivatives like Quinoxalin-2(1H)-one are classified as causing skin and eye
irritation. Therefore, it is prudent to handle 7-Methoxy-3-methylquinoxalin-2(1H)-one as a
hazardous substance.

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure that appropriate personal protective equipment
(PPE) is worn. This includes, but is not limited to:
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o Safety glasses or goggles
o Chemical-resistant gloves
e Alab coat

All handling of this compound and its waste should be conducted in a well-ventilated area,
preferably within a chemical fume hood.[2]

Step-by-Step Disposal Protocol

The disposal of 7-Methoxy-3-methylquinoxalin-2(1H)-one must be handled in accordance
with institutional guidelines and local, state, and federal regulations. Under no circumstances
should this chemical be disposed of down the drain or in regular trash.[3][4]

Experimental Protocol for Waste Segregation and Collection:

» Waste Identification: A laboratory chemical is considered waste when it is no longer intended
for use.[4]

e Container Selection:

o Choose a waste container that is chemically compatible with 7-Methoxy-3-
methylquinoxalin-2(1H)-one. A high-density polyethylene (HDPE) container is a suitable
choice for solid chemical waste.

o The container must be in good condition, free from leaks or cracks, and have a secure,
screw-on cap.[5]

e Labeling:
o Affix a "Hazardous Waste" label to the container immediately.

o Clearly write the full chemical name: "7-Methoxy-3-methylquinoxalin-2(1H)-one" and its
approximate quantity. Do not use abbreviations.[4]

o Include the date when the first particle of waste is added to the container.
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o Waste Accumulation:

o Solid Waste: Place the solid 7-Methoxy-3-methylquinoxalin-2(1H)-one directly into the
labeled hazardous waste container.

o Contaminated Labware: Items such as gloves, weigh boats, or absorbent paper that are
contaminated with the compound should be considered hazardous waste. These items
must be double-bagged in clear plastic bags, sealed, and labeled with the chemical
constituent before being placed in the designated solid waste container.[6] Do not mix
solid waste with liquid waste.[6]

o Storage:

o Store the hazardous waste container in a designated "Satellite Accumulation Area" (SAA)
that is near the point of generation and under the control of laboratory personnel.[6][7]

o Ensure the container is kept closed at all times, except when adding waste.[4]
o Segregate this waste from incompatible materials, such as strong oxidizing agents.
e Disposal Request:

o Once the container is full (no more than 90% capacity) or waste is no longer being
generated, arrange for pickup through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal company.[7][8]

Disposal of Empty Containers

Chemical containers that held 7-Methoxy-3-methylquinoxalin-2(1H)-one must be
decontaminated before being discarded.

o Triple Rinsing: The container must be triple-rinsed with a suitable solvent (e.g., methanol or
acetone) that can dissolve the compound.[4]

e Rinsate Collection: The solvent rinsate from this process is considered hazardous waste and
must be collected in a separate, appropriately labeled hazardous waste container for liquids.
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» Final Disposal: After triple-rinsing and air-drying in a ventilated area, deface or remove the
original label. The clean, empty container can then typically be disposed of in the regular

trash or recycling.[3][4]

Data Presentation: Hazardous Waste Accumulation
Limits

The following table summarizes general quantitative limits for hazardous waste storage in a
Satellite Accumulation Area, as stipulated by many regulatory bodies.

Maximum Volume/Weight Time Limit for Removal
Waste Category

Allowed (Once Limit is Reached)
General Hazardous Waste 55 gallons Within 3 calendar days
Acutely Toxic Waste (P-list) 1 quart (liquid) or 1 kg (solid) Within 3 calendar days

Note: While 7-Methoxy-3-methylquinoxalin-2(1H)-one is not explicitly on the EPA's P-list, it is
best practice to manage waste accumulation diligently to minimize risk.[7]

Mandatory Visualizations
Disposal Workflow for 7-Methoxy-3-methylquinoxalin-2(1H)-one

The following diagram illustrates the decision-making and procedural workflow for the proper
disposal of 7-Methoxy-3-methylquinoxalin-2(1H)-one and associated waste.
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Preparation & Handling

Start: Unused/Waste
7-Methoxy-3-methylquinoxalin-2(1H)-one

A
Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)
A

[Work in a Chemical Fume HoocD

Waste Cha;;tcterization

Contaminated Empty Original
Labware Container
Contaminated Waste Stream Empty Confainer Stream
\ 4

Double-bag Contaminated Labwara Triple-Rinse with Purg Solid or
(Gloves, Wipes, etc.) ) Appropriate Solvent Expirgd Chemical

Solid Wasle Stream
\ Y \ \
Label Bag with Collect Rinsate as Deface Label & Dispose of Select & Label Compatible
Chemical Name Liquid Hazardous Waste Clean Container in Trash Solid Waste Container
\ \
Place Bagged Waste 2\ (Place Solid Chemical Waste
into Solid Waste Contained _ into Container
Final Dispgsal
Y

atellite Accumulation Area (SAA)

( )

[ Store Sealed Container in
S

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b038803?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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